4-ethoxy-3-fluoro-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H23FN2O4S/c1-3-26-19-7-5-15(11-16(19)20)27(24,25)21-12-18(23)14-4-6-17-13(10-14)8-9-22(17)2/h4-7,10-11,18,21,23H,3,8-9,12H2,1-2H3
• InChI Key: ZYROWRHHXTVBDO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)O)F
• Molecular Formula: C19H23FN2O4S
• Molecular Weight: 394.5 g/mol

Description

4-ethoxy-3-fluoro-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)benzenesulfonamide, also known as EFME, is a chemical compound that has been studied extensively in scientific research. EFME is a sulfonamide derivative that has shown promising results in various studies, particularly in the field of cancer research.

Scientific Research Applications

Benzenesulfonamide derivatives have diverse applications in scientific research due to their broad chemical properties. While the specific compound was not directly found, research on related benzenesulfonamide compounds provides insight into potential applications in areas like photodynamic therapy, crystallography, pharmacology, and biochemical analysis.

Photodynamic Therapy Applications

Benzenesulfonamide derivatives have been explored for their potential in photodynamic therapy (PDT) for cancer treatment. For example, new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups have shown high singlet oxygen quantum yield, making them promising Type II photosensitizers for PDT in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Crystallography and Structural Analysis

In crystallography, benzenesulfonamide derivatives have been studied to understand supramolecular architectures. Research on compounds like 4-methoxy-N-(4-methylphenyl)benzenesulfonamide reveals how different molecular interactions lead to the formation of complex structures, which can have implications for designing new materials and drugs (Rodrigues et al., 2015).

Pharmacological Significance

Several studies have focused on the pharmacological significance of benzenesulfonamide derivatives. For instance, compounds have been identified for their potential in treating conditions like cerebral vasospasm post-subarachnoid hemorrhage, indicating the versatility of these compounds in developing new therapeutic agents (Zuccarello et al., 1996).

Biochemical and Enzymatic Inhibition Studies

Benzenesulfonamide derivatives are also significant in biochemical studies, particularly as enzyme inhibitors. Research has shown these compounds' effectiveness in inhibiting carbonic anhydrase, suggesting potential for treating various diseases by modulating enzyme activity (Gul et al., 2016).